Cas no 1065131-41-0 (octane-1-sulfonohydrazide)

• Product Name: octane-1-sulfonohydrazide
• CAS No: 1065131-41-0
• MF: C₈H₂₀N₂O₂S
• MW: 208.321600914001
• CID: 5166480
• Update Time: 2025-11-05

octane-1-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonic acid, hydrazide
• octane-1-sulfonohydrazide

• Inchi： 1S/C8H20N2O2S/c1-2-3-4-5-6-7-8-13(11,12)10-9/h10H,2-9H2,1H3
• InChI Key： CNXXUGXCLRRGMF-UHFFFAOYSA-N
• SMILES： C(S(NN)(=O)=O)CCCCCCC

Additional information on octane-1-sulfonohydrazide

Octane-1-sulfonohydrazide (CAS No. 1065131-41-0): A Comprehensive Overview

Octane-1-sulfonohydrazide (CAS No. 1065131-41-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, characterized by its unique chemical structure, has garnered attention for its potential in developing novel therapeutics and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent research advancements of octane-1-sulfonohydrazide.

Chemical Structure and Properties

Octane-1-sulfonohydrazide is a linear alkyl sulfonohydrazide with the molecular formula C₈H₁₇N₃O₂S. The compound features an octyl chain attached to a sulfonohydrazide group, which imparts unique chemical and physical properties. The presence of the sulfonohydrazide functional group makes it highly reactive and versatile in various chemical reactions. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The chemical structure of octane-1-sulfonohydrazide allows it to participate in a wide range of reactions, including nucleophilic substitution, condensation, and coupling reactions. These properties make it an attractive building block for the synthesis of more complex molecules and functional materials.

Synthesis and Production

The synthesis of octane-1-sulfonohydrazide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of octyl sulfonic acid with hydrazine or hydrazine hydrate under controlled conditions. This method typically yields high purity octane-1-sulfonohydrazide, making it suitable for various applications.

An alternative synthetic route involves the reaction of octyl bromide with sodium sulfite to form octyl sulfonic acid sodium salt, followed by treatment with hydrazine to produce the desired product. This method offers good yields and is scalable for industrial production.

Applications in Pharmaceuticals

Octane-1-sulfonohydrazide has shown promise in pharmaceutical research due to its ability to form stable complexes with metal ions and its potential as a prodrug moiety. Recent studies have explored its use in drug delivery systems, where it can enhance the solubility and bioavailability of poorly soluble drugs. For example, researchers at the University of California have demonstrated that octane-1-sulfonohydrazide-based prodrugs can significantly improve the oral bioavailability of certain anticancer agents.

In addition to drug delivery, octane-1-sulfonohydrazide has been investigated for its potential as an antimicrobial agent. Studies have shown that compounds containing the sulfonohydrazide group exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a valuable candidate for developing new antibiotics to combat drug-resistant strains.

Applications in Materials Science

Beyond pharmaceuticals, octane-1-sulfonohydrazide has found applications in materials science due to its ability to form stable coordination complexes with metal ions. These complexes can be used to create functional materials with unique properties, such as enhanced conductivity or improved mechanical strength.

A notable example is the use of octane-1-sulfonohydrazide-based coordination polymers in the development of advanced catalysts for industrial processes. Researchers at the Massachusetts Institute of Technology (MIT) have reported that these polymers exhibit high catalytic activity and stability in various chemical reactions, making them suitable for large-scale industrial applications.

Recent Research Advancements

The ongoing research on octane-1-sulfonohydrazide continues to uncover new possibilities for its use in various fields. One recent study published in the Journal of Medicinal Chemistry explored the use of octane-1-sulfonohydrazide-derived compounds as inhibitors of specific enzymes involved in neurodegenerative diseases. The results showed that these compounds effectively inhibited enzyme activity without causing significant toxicity to healthy cells.

In another study conducted by researchers at Harvard University, the potential of octane-1-sulfonohydrazide-based materials as biocompatible coatings for medical devices was investigated. The findings indicated that these coatings could significantly reduce bacterial adhesion and biofilm formation on medical implants, thereby reducing the risk of infection.

Safety Considerations and Handling Guidelines

. It is recommended to wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, and work in a well-ventilated area or fume hood.

In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate absorbent materials and dispose of waste according to local regulations. It is also advisable to consult material safety data sheets (MSDS) for detailed information on handling and storage guidelines.